Cloflucarban

• CAS No.: 369-77-7
• Product Name: Cloflucarban
• Molecular Formula: C14H9Cl2F3N2O
• Molecular Weight: 349.1 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-3-[4-chloro-3-(trifluoromethyl)phenyl]urea
• Standard InChI: InChI=1S/C14H9Cl2F3N2O/c15-8-1-3-9(4-2-8)20-13(22)21-10-5-6-12(16)11(7-10)14(17,18)19/h1-7H,(H2,20,21,22)
• Standard InChIKey: ZFSXZJXLKAJIGS-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)Cl
• Canonical SMILES: C1=CC(=CC=C1NC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)Cl
• Appearance: Solid powder
• Melting Point: 214.5 °C
• Description: Halocarban is a phenylurea that is urea substituted by 4-chlorophenyl and 4-chloro-3-trifluoromethylphenyl groups at positions 1 and 3 respectively. It is often used in deodarants and soaps on account of its anbacterial properties. It has a role as an antibacterial agent. It is a member of phenylureas and a member of monochlorobenzenes. It contains a trifluoromethyl group.; Cloflucarban is a synthetic, carbanilide compound with antiseptic activity. Cloflucarban is used as disinfectant and is found in antimicrobial soaps and deodorants.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3-trifluoromethyl-4,4'-dichlorocarbanilide; 4,4'-dichloro-3-(trifluoromethyl)carbanilide; cloflucarban; halocarban; Irgasan; Irgasan CF3
• Reference: 1: Riber L, Burmølle M, Alm M, Milani SM, Thomsen P, Hansen LH, Sørensen SJ. Enhanced plasmid loss in bacterial populations exposed to the antimicrobial compound irgasan delivered from interpenetrating polymer network silicone hydrogels. Plasmid. 2016 Sep - Nov;87-88:72-78. doi: 10.1016/j.plasmid.2016.10.001. Epub 2016 Oct 12. PubMed PMID: 27743797.; 2: Thuan NK, Naher K, Kubo R, Taniguchi T, Hayashidani H. Evaluation of Chromogenic Medium for Selective Isolation of Yersinia. Shokuhin Eiseigaku Zasshi. 2016;57(5):166-168. PubMed PMID: 27784868.; 3: G Archana, Dhodapkar R, Kumar A. Offline solid-phase extraction for preconcentration of pharmaceuticals and personal care products in environmental water and their simultaneous determination using the reversed phase high-performance liquid chromatography method. Environ Monit Assess. 2016 Sep;188(9):512. doi: 10.1007/s10661-016-5510-1. Epub 2016 Aug 9. PubMed PMID: 27502523.; 4: Nishi K, Suzuki K, Sawamoto J, Tokizawa Y, Iwase Y, Yumita N, Ikeda T. Inhibition of Fatty Acid Synthesis Induces Apoptosis of Human Pancreatic Cancer Cells. Anticancer Res. 2016 Sep;36(9):4655-60. PubMed PMID: 27630308.; 5: Tan LK, Ooi PT, Carniel E, Thong KL. Evaluation of a modified Cefsulodin-Irgasan-Novobiocin agar for isolation of Yersinia spp. PLoS One. 2014 Aug 29;9(8):e106329. doi: 10.1371/journal.pone.0106329. eCollection 2014. PubMed PMID: 25170941; PubMed Central PMCID: PMC4149559.; 6: Altwegg M, Zollinger-Iten J, von Graevenitz A. Differentiation of Kluyvera cryocrescens from Kluyvera ascorbata by irgasan susceptibility testing. Ann Inst Pasteur Microbiol (1985). 1986 Mar-Apr;137A(2):159-68. PubMed PMID: 3426156.; 7: González M, Gude MJ, Seral C, Abad MP, Algarate S, Castillo FJ. [Comparasion of two methods for recovery of Aeromonas spp. in feces from agar CIN (Cefsulodin-Irgasan-Novobiocin)]. Rev Esp Quimioter. 2010 Dec;23(4):217-8. Spanish. PubMed PMID: 21191564.; 8: Rudzok S, Schlink U, Herbarth O, Bauer M. Measuring and modeling of binary mixture effects of pharmaceuticals and nickel on cell viability/cytotoxicity in the human hepatoma derived cell line HepG2. Toxicol Appl Pharmacol. 2010 May 1;244(3):336-43. doi: 10.1016/j.taap.2010.01.012. Epub 2010 Feb 2. PubMed PMID: 20132835.; 9: Neyts K, Notebaert E, Uyttendaele M, Debevere J. Modification of the bile salts-Irgasan-brilliant green agar for enumeration of Aeromonas species from food. Int J Food Microbiol. 2000 Jun 15;57(3):211-8. PubMed PMID: 10868682.; 10: Kingston D, Hill ID. Elution of disinfectant from polyurethane cannula tubing. J Hosp Infect. 1990 Oct;16(3):271-80. PubMed PMID: 1979578.; 11: Rüttermann S, Trellenkamp T, Bergmann N, Beikler T, Ritter H, Janda R. Bacterial viability and physical properties of antibacterially modified experimental dental resin composites. PLoS One. 2013 Nov 1;8(11):e79119. doi: 10.1371/journal.pone.0079119. eCollection 2013. Erratum in: PLoS One. 2015;10(5):e0126198. PubMed PMID: 24223890; PubMed Central PMCID: PMC3815119.; 12: De Zutter L, Le Mort L, Janssens M, Wauters G. Short-comings of irgasan ticarcillin chlorate broth for the enrichment of Yersinia enterocolitica biotype 2, serotype 9 from meat. Int J Food Microbiol. 1994 Oct;23(2):231-7. PubMed PMID: 7848786.; 13: Toora S, Budu-Amoako E, Ablett RF, Smith J. Evaluation of different antimicrobial agents used as selective supplements for isolation and recovery of Yersinia enterocolitica. J Appl Bacteriol. 1994 Jul;77(1):67-72. PubMed PMID: 7928783.; 14: Pyle JA, Warwick NJ, Harris NR, Abas MR, Archibald AT, Ashfold MJ, Ashworth K, Barkley MP, Carver GD, Chance K, Dorsey JR, Fowler D, Gonzi S, Gostlow B, Hewitt CN, Kurosu TP, Lee JD, Langford SB, Mills G, Moller S, MacKenzie AR, Manning AJ, Misztal P, Nadzir MS, Nemitz E, Newton HM, O'Brien LM, Ong S, Oram D, Palmer PI, Peng LK, Phang SM, Pike R, Pugh TA, Rahman NA, Robinson AD, Sentian J, Samah AA, Skiba U, Ung HE, Yong SE, Young PJ. The impact of local surface changes in Borneo on atmospheric composition at wider spatial scales: coastal processes, land-use change and air quality. Philos Trans R Soc Lond B Biol Sci. 2011 Nov 27;366(1582):3210-24. doi: 10.1098/rstb.2011.0060. PubMed PMID: 22006963; PubMed Central PMCID: PMC3179638.; 15: Altorfer R, Altwegg M, Zollinger-Iten J, von Graevenitz A. Growth of Aeromonas spp. on cefsulodin-Irgasan-novobiocin agar selective for Yersinia enterocolitica. J Clin Microbiol. 1985 Oct;22(4):478-80. PubMed PMID: 4077959; PubMed Central PMCID: PMC268447.; 16: Kingston D, Seal DV, Hill ID. Self-disinfecting plastics for intravenous catheters and prosthetic inserts. J Hyg (Lond). 1986 Apr;96(2):185-98. PubMed PMID: 3517154; PubMed Central PMCID: PMC2129647.; 17: Kanetoshi A, Ogawa H, Katsura E, Okui T, Kaneshima H. Disposition and excretion of Irgasan DP300 and its chlorinated derivatives in mice. Arch Environ Contam Toxicol. 1988 Sep;17(5):637-44. PubMed PMID: 3214192.; 18: Devenish JA, Schiemann DA. An abbreviated scheme for identification of Yersinia enterocolitica isolated from food enrichments on CIN (cefsulodin-irgasan-novobiocin) agar. Can J Microbiol. 1981 Sep;27(9):937-41. PubMed PMID: 7306881.; 19: Fonseca K, MacDougall J, Pitt TL. Inhibition of Pseudomonas aeruginosa from cystic fibrosis by selective media. J Clin Pathol. 1986 Feb;39(2):220-2. PubMed PMID: 3081597; PubMed Central PMCID: PMC499682.; 20: Meincke BE, Kranz RG, Lynch DL. Effect of irgasan on bacterial growth and its adsorption into the cell wall. Microbios. 1980;28(113-114):133-47. PubMed PMID: 6787394.
• PubChem Compound: 9719
• Last Modified: Nov 11 2021